Cas no 138564-11-1 (1H-Tetrazole, 5-[(3-nitrophenyl)methyl]-)

• Product Name: 1H-Tetrazole, 5-[(3-nitrophenyl)methyl]-
• CAS No: 138564-11-1
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 1253362
• PubChem ID: 19081304
• Update Time: 2025-04-20

1H-Tetrazole, 5-[(3-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-[(3-nitrophenyl)methyl]-
• DTXSID501283864
• 5-[(3-nitrophenyl)methyl]-2H-tetrazole
• SCHEMBL4605520
• 138564-11-1
• AKOS000261799

• Inchi： 1S/C8H7N5O2/c14-13(15)7-3-1-2-6(4-7)5-8-9-11-12-10-8/h1-4H,5H2,(H,9,10,11,12)
• InChI Key： LGTVZBSWTKWYQF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CC1N=NNN=1)=O

Computed Properties

• Exact Mass: 205.05997448g/mol
• Monoisotopic Mass: 205.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų